Cas no 887596-31-8 ((3-chloro-4-methoxyphenyl)methylhydrazine)

(3-Chloro-4-methoxyphenyl)methylhydrazine is a specialized hydrazine derivative featuring both chloro and methoxy substituents on its phenyl ring, offering unique reactivity for synthetic applications. The compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical precursors. Its methylhydrazine moiety enables selective transformations, such as cyclizations and condensations, while the electron-donating methoxy and electron-withdrawing chloro groups enhance its utility in regioselective reactions. The compound’s stability under standard conditions and well-defined structure make it a reliable building block for medicinal chemistry and agrochemical research. Proper handling is advised due to the potential reactivity of the hydrazine functional group.
(3-chloro-4-methoxyphenyl)methylhydrazine structure
887596-31-8 structure
Product Name:(3-chloro-4-methoxyphenyl)methylhydrazine
CAS No:887596-31-8
MF:C8H11ClN2O
MW:186.638740777969
MDL:MFCD07786495
CID:5234147
PubChem ID:64981610
Update Time:2025-06-11

(3-chloro-4-methoxyphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

    • Hydrazine, [(3-chloro-4-methoxyphenyl)methyl]-
    • (3-chloro-4-methoxyphenyl)methylhydrazine
    • MDL: MFCD07786495
    • Inchi: 1S/C8H11ClN2O/c1-12-8-3-2-6(5-11-10)4-7(8)9/h2-4,11H,5,10H2,1H3
    • InChI Key: YPHRVLGXQAQVQK-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=C(OC)C(Cl)=C1)N

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(3-chloro-4-methoxyphenyl)methylhydrazine Related Literature

Additional information on (3-chloro-4-methoxyphenyl)methylhydrazine

Introduction to (3-chloro-4-methoxyphenyl)methylhydrazine (CAS No. 887596-31-8)

(3-chloro-4-methoxyphenyl)methylhydrazine, with the CAS number 887596-31-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylhydrazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural features of (3-chloro-4-methoxyphenyl)methylhydrazine make it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of both chloro and methoxy substituents on the benzene ring introduces unique electronic and steric properties, which can influence its reactivity and interactions with biological targets. These characteristics have made this compound a subject of interest for researchers exploring novel drug candidates.

In recent years, there has been a growing emphasis on developing small molecule inhibitors that modulate specific biological pathways. (3-chloro-4-methoxyphenyl)methylhydrazine has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, making it a promising candidate for further development.

The synthesis of (3-chloro-4-methoxyphenyl)methylhydrazine involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The chloromethylation step is crucial in introducing the methylhydrazine moiety, which is essential for its biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

One of the key areas where (3-chloro-4-methoxyphenyl)methylhydrazine has shown promise is in the treatment of neurological disorders. Research indicates that phenylhydrazine derivatives can interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The chloro and methoxy groups in this compound may modulate the binding affinity to specific receptors, thereby influencing its pharmacological profile.

The pharmacokinetic properties of (3-chloro-4-methoxyphenyl)methylhydrazine are also an important consideration in drug development. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies help in understanding how the compound behaves within the body and guide optimization efforts to improve its bioavailability and therapeutic efficacy.

In addition to its potential therapeutic applications, (3-chloro-4-methoxyphenyl)methylhydrazine has been explored as a tool compound in chemical biology research. Its ability to interact with biological targets makes it useful for studying enzyme mechanisms and developing probes for molecular imaging.

The future direction of research on (3-chloro-4-methoxyphenyl)methylhydrazine includes further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents on the benzene ring or exploring novel synthetic routes to improve yield and purity. Additionally, preclinical studies are needed to evaluate its safety and efficacy in animal models before potential human trials can be initiated.

Collaborative efforts between chemists, biologists, and pharmacologists are essential in advancing the development of this compound. By integrating knowledge from multiple disciplines, researchers can gain deeper insights into its mechanisms of action and identify new therapeutic applications.

In conclusion, (3-chloro-4-methoxyphenyl)methylhydrazine (CAS No. 887596-31-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for developing new drugs targeting various diseases. Continued investigation into its synthesis, pharmacology, and clinical applications will be crucial in realizing its full therapeutic potential.

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